methyl 2-{[(2-pyrimidinylthio)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[(2-pyrimidin-2-ylsulfanylacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C17H19N3O3S2/c1-23-16(22)14-11-6-3-2-4-7-12(11)25-15(14)20-13(21)10-24-17-18-8-5-9-19-17/h5,8-9H,2-4,6-7,10H2,1H3,(H,20,21)
• InChI Key: DKZZMXUECAEARJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NC=CC=N3
• Molecular Formula: C17H19N3O3S2
• Molecular Weight: 377.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings. It includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a thiophene ring, which is a five-membered ring with one sulfur atom. The molecule also contains an acetyl group and an amino group, which could potentially participate in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple ring structures and functional groups. The presence of the sulfur atom in the thiophene ring and the nitrogen atoms in the pyrimidine ring can contribute to the compound’s reactivity and stability.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. The acetyl group and the amino group are both reactive and could potentially participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the sulfur atom in the thiophene ring could potentially make the compound more polar and increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrimidine derivatives have been found to have biological activity, including antiproliferative, antimicrobial, anti-inflammatory, and analgesic activities.

Future Directions

Future research could focus on exploring the potential uses of this compound, particularly given the biological activity of many pyrimidine derivatives. Additionally, further studies could investigate the synthesis of this compound and similar compounds, with the aim of improving efficiency and yield.